Cas no 37074-39-8 (1-(4-chloro-3-methylphenyl)ethan-1-one)

• Product Name: 1-(4-chloro-3-methylphenyl)ethan-1-one
• CAS No: 37074-39-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00045172
• CID: 89234
• PubChem ID: 329760542
• Update Time: 2025-05-24

1-(4-chloro-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-methylphenyl)ethanone
• 4-Chloro-3-methylacetophenone
• 4'-Chloro-3'-methylacetophenone
• Ethanone, 1-(4-chloro-3- methylphenyl)-
• 3-Methyl-4-chloroacetophenone
• Ethanone, 1-(4-chloro-3-methylphenyl)-
• 1-(4-CHLORO-3-METHYLPHENYL)ETHAN-1-ONE
• XOIGZLJCLDWTQH-UHFFFAOYSA-N
• 1-(4-chloro-3-methyl-phenyl)-ethanone
• 4-Chloro-3-methyl acetophenone
• KSC577M5H
• 2-Methyl-4-acetyl-chlorbenzol
• 4-Chloro 3-Methyl acetophenone
• 3'-Methyl-4'-chloroacetophenone
• 1-acetyl-4-chlo
• CS-W017786
• FT-0618073
• 37074-39-8
• AMY14420
• 1-(4-chloro-3-methyl-phenyl)ethanone;1-(4-Chloro-3-methylphenyl)ethanone
• DTXSID20343860
• MFCD00045172
• AKOS000299225
• NS00010771
• 1-(4-Chloro-3-methylphenyl)ethanone #
• 4 inverted exclamation mark -Chloro-3 inverted exclamation mark -methylacetophenone
• 4'-Chloro-3'-methylacetophenone, tech. 75%, remainder 3'-chloro-4'-methylacetophenone
• SCHEMBL312135
• SY062023
• DS-15838
• A823521
• CL8944
• 4'-Chloro-3'-methylacetophenone, 97%
• Acetophenone, 4'-chloro-3'-methyl-
• 4-Chloro-3-methylacetophenone,75%
• 4 inverted exclamation marka-Chloro-3 inverted exclamation marka-methylacetophenone
• 1-(4-Chloro-3-methylphenyl)ethanone (ACI); Acetophenone, 4'-chloro-3'-methyl- (6CI); 1-(4-Chloro-3-methylphenyl)ethan-1-one; 3-Methyl-4-chloroacetophenone; 4-Chloro-3-methylacetophenone; 4'-Chloro-3'-methylacetophenone
• DB-049063
• 1-(4-chloro-3-methylphenyl)ethan-1-one

• MDL： MFCD00045172
• Inchi： 1S/C9H9ClO/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5H,1-2H3
• InChI Key： XOIGZLJCLDWTQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=CC=1C
• BRN： 774639

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: liquid
• Density: 1.150 g/mL at 25 °C
• Boiling Point: 104-105 °C/0.4 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.555
• PSA: 17.07000
• LogP: 2.85100
• Solubility: Insoluble

1-(4-chloro-3-methylphenyl)ethan-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S36-S39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(4-chloro-3-methylphenyl)ethan-1-one

Comprehensive Analysis of 1-(4-chloro-3-methylphenyl)ethan-1-one (CAS No. 37074-39-8): Properties, Applications, and Industry Trends

1-(4-chloro-3-methylphenyl)ethan-1-one, identified by its CAS number 37074-39-8, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This aromatic ketone derivative features a chloro-methyl substitution pattern on the phenyl ring, which enhances its reactivity in targeted chemical transformations. With a molecular formula of C₉H₉ClO, it exhibits a molar mass of 168.62 g/mol and typically appears as a white to off-white crystalline solid under standard conditions.

In recent years, the demand for chlorinated aromatic ketones like 1-(4-chloro-3-methylphenyl)ethanone has surged due to their pivotal role in synthesizing bioactive molecules. Industry reports highlight its application in developing non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with growing consumer interest in sustainable pharmaceutical manufacturing. Researchers particularly value its balanced lipophilicity and electron-withdrawing properties, which facilitate efficient Friedel-Crafts acylation reactions—a frequent search topic among organic chemistry professionals.

The compound's spectroscopic characteristics have become a focal point in analytical discussions. Infrared spectroscopy typically shows strong carbonyl absorption near 1685 cm^-1, while ¹H NMR displays distinct signals for the aromatic protons (δ 7.2-7.8 ppm) and methyl group (δ 2.6 ppm). These features make it a benchmark compound in method development for HPLC analysis, a trending subject in chromatography forums. Environmental considerations have also prompted studies on its biodegradation pathways, with recent publications exploring microbial degradation efficiencies exceeding 78% under optimized conditions.

From a commercial perspective, CAS 37074-39-8 maintains stable pricing in the specialty chemicals market, with purity grades ranging from 97% to 99.5% to accommodate diverse industrial requirements. Quality control protocols emphasize stringent limits on residual solvents—particularly toluene and dichloromethane—addressing the pharmaceutical industry's heightened focus on ICH Q3C impurity guidelines. Supply chain data indicates Asia-Pacific as the dominant production region, though European manufacturers lead in developing green synthesis routes using catalytic hydrogenation.

Emerging applications in agrochemical research have expanded the compound's relevance. Its structural motif appears in novel herbicidal agents, coinciding with increased searches for chloro-methylphenyl derivatives in crop protection. Patent analyses reveal 14% annual growth in filings referencing this chemical scaffold since 2020, particularly for fungicides with enhanced rainfastness properties. This aligns with the agricultural sector's demand for environmentally persistent active ingredients.

Handling and storage recommendations for 1-(4-chloro-3-methylphenyl)ethanone emphasize protection from moisture and oxidation—key considerations frequently queried in chemical handling forums. Technical datasheets recommend amber glass containers with nitrogen blankets for long-term storage, while transportation typically follows UN standard packaging for solid aromatic compounds. These protocols reflect evolving industry standards for chemical stability preservation, a hot topic in material science communities.

Future research directions may explore its potential in photocatalytic transformations, leveraging the compound's UV absorption maximum at 278 nm. Early-stage investigations suggest utility in visible-light-mediated cross-coupling reactions—an area gaining traction in green chemistry publications. Such developments could position CAS 37074-39-8 as a versatile building block for next-generation synthetic methodologies.